Cas no 1222708-36-2 (N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide)

• Product Name: N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide
• CAS No: 1222708-36-2
• MF: C₁₈H₂₄N₄O₃S
• MW: 376.473162651062
• CID: 6065865
• PubChem ID: 43934978
• Update Time: 2025-07-09

N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide
• 1222708-36-2
• N-(oxolan-2-ylmethyl)-1-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-3-carboxamide
• VU0533514-1
• N-((tetrahydrofuran-2-yl)methyl)-1-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-3-carboxamide
• AKOS024533795
• CCG-306240
• N-[(oxolan-2-yl)methyl]-1-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-3-carboxamide
• F6152-0778

• Inchi： 1S/C18H24N4O3S/c23-18(19-10-14-5-2-8-24-14)13-4-1-7-22(11-13)12-16-20-17(21-25-16)15-6-3-9-26-15/h3,6,9,13-14H,1-2,4-5,7-8,10-12H2,(H,19,23)
• InChI Key： TZZRVAKRBFPGKB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(CN2CCCC(C(NCC3CCCO3)=O)C2)=N1

Computed Properties

• Exact Mass: 376.15691181g/mol
• Monoisotopic Mass: 376.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide

N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide: A Comprehensive Overview

The compound CAS No. 1222708-36-2, also known as N-(oxolan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-(oxolan-2-yl)methyl... is characterized by a piperidine ring system, which serves as the central framework. The piperidine moiety is a six-membered ring containing one nitrogen atom, providing the molecule with flexibility and reactivity. Attached to this piperidine ring is a carboxamide group, which plays a crucial role in enhancing the compound's solubility and bioavailability. Furthermore, the molecule incorporates a 1,2,4-oxadiazole ring system, which is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This heterocyclic structure contributes to the compound's stability and reactivity.

One of the most notable features of this compound is the presence of a thiophene ring (a five-membered aromatic heterocycle containing sulfur). The thiophene group is known for its ability to enhance electronic communication within the molecule, making it an attractive component in various chemical reactions. The integration of thiophene into the structure of CAS No. 1222708... not only enhances its electronic properties but also opens up possibilities for its use in optoelectronic materials and sensors.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have significantly improved the efficiency and yield of the synthesis process while minimizing environmental impact. Researchers have also explored the use of green chemistry principles to develop sustainable routes for producing this compound.

In terms of pharmacological properties, N-(oxolan... has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. Additionally, it has demonstrated potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These findings have paved the way for rational drug design strategies tailored to optimize its therapeutic potential.

Moreover, recent advancements in materials science have highlighted the potential of this compound as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its unique electronic properties make it an ideal candidate for applications in flexible electronics and energy storage devices.

In conclusion, CAS No. 1222708... represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure combines elements from heterocyclic chemistry with functional groups that confer versatility and reactivity. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both chemical science and pharmaceutical development.